Cas no 17695-46-4 (4-Methylumbelliferyl Butyrate)

4-Methylumbelliferyl Butyrate Properties

Names and Identifiers

• 4-Methyl-2-oxo-2H-chromen-7-yl butyrate
• 4-Methyl-2-oxo-2H-1-benzopyran-7-yl butyrate
• 4-Methylumbelliferyl butyrate
• (4-methyl-2-oxochromen-7-yl) butanoate
• MU-Bu
• 4-MU-BUTYRATE
• 4-methylumbelliferyl butyate
• 4-METHYLCOUMARIN-7-YL-BUTYRATE
• METHYLUMBELLIFERYL BUTYRATE, 4-
• BUTYRIC ACID 4-METHYLUMBELLIFERYL ESTER
• 4-METHYLUMBELLIFERYL BUTYRATE, FOR FLUOR ESCENCE
• forfluorescence,95+%
• +Expand

• MDL： MFCD00038087
• InChIKey： WKPUJZVCZXWKCK-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H14O4/c1-3-4-13(15)17-10-5-6-11-9(2)7-14(16)18-12(11)8-10/h5-8H,3-4H2,1-2H3
• SMILES： CCCC(=O)OC1=CC2=C(C=C1)C(=CC(=O)O2)C

Computed Properties

• Exact Mass: 246.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 18
• Complexity: 372
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.80690
• PSA: 56.51000
• Melting Point: 90-92 °C (lit.)
• Solubility: DMF: soluble
• Color/Form: Uncertain
• Solubility: DMF: soluble
• Sensitiveness: Sensitive to light and humidity

4-Methylumbelliferyl Butyrate Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Risk Phrases：R26/27/28
• Dangerous goods sign： T+
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C
• Risk Phrases： 26/27/28
• FLUKA BRAND F CODES：8-10-21

4-Methylumbelliferyl Butyrate Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%